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Cat. No.: B607802

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2795039 is a potent and selective small molecule inhibitor of NADPH oxidase 2 (NOX2), a
key enzyme in the production of reactive oxygen species (ROS).[1][2] Overproduction of ROS
by NOX2 is implicated in the pathophysiology of numerous inflammatory and
neurodegenerative diseases.[3] GSK2795039 offers a valuable tool for investigating the role of
NOX2-derived ROS in various biological processes within primary cells. These application
notes provide detailed protocols for the use of GSK2795039 in primary human peripheral blood
mononuclear cells (PBMCs) and polymorphonuclear neutrophils (PMNSs), two critical cell types
in immunology and inflammation research.

Mechanism of Action

GSK2795039 acts as a competitive inhibitor of the NADPH-binding site on the gp91phox
(NOX2) subunit of the NOX2 enzyme complex.[1][4] By blocking the binding of NADPH,
GSK2795039 prevents the transfer of electrons to molecular oxygen, thereby inhibiting the
production of superoxide (Oz27) and subsequent ROS.[1][4] Its selectivity for NOX2 over other
NOX isoforms and other oxidases makes it a precise tool for elucidating NOX2-specific
functions.[1]
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The following tables summarize the in vitro potency of GSK2795039 in various primary cell-

based assays.

Table 1: Potency of GSK2795039 in Primary Human Cells

Cell Type Assay Stimulant pIC50 (+ SEM) Reference
L-012

Differentiated
Chemiluminesce 12 nM PMA 6.74 £ 0.17 [1]

HL60 Cells
nce

Oxyburst Green

[1]

Human PBMCs PMA 6.60 = 0.075 [1]2]
Fluorescence
Oxygen

Human PMNs i PMA ~6.0
Consumption

Table 2: Recommended Concentration Ranges for In Vitro Experiments

Parameter Concentration Notes
A concentration-response
curve is recommended to
GSK2795039 0.1-100 uMm determine the optimal

concentration for your specific

cell type and assay.

PMA (Phorbol 12-myristate 13-

A potent activator of Protein

10-100 nM Kinase C (PKC), which in turn
acetate)
activates NOX2.
L-012 (chemiluminescent A highly sensitive probe for
100 - 400 uM

probe)

detecting ROS.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

